Cas no 145943-01-7 ({2-fluoro-4-(trifluoromethyl)phenylmethyl}(methyl)amine)

2-Fluoro-4-(trifluoromethyl)phenylmethyl(methyl)amine is a fluorinated aromatic amine derivative characterized by its unique structural features, including a fluorine substituent and a trifluoromethyl group on the phenyl ring. These functional groups enhance its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The compound's stability and reactivity under controlled conditions allow for selective modifications, enabling its use in cross-coupling reactions and as a building block for more complex molecules. Its well-defined chemical properties and purity make it suitable for research and industrial applications requiring precise molecular design.

{2-fluoro-4-(trifluoromethyl)phenylmethyl}(methyl)amine structure

145943-01-7 structure

Product Name:{2-fluoro-4-(trifluoromethyl)phenylmethyl}(methyl)amine

CAS No:145943-01-7

MF:C₉H₉F₄N

MW:207.168076276779

CID:3761734

PubChem ID:20093531

Update Time:2025-05-20

{2-fluoro-4-(trifluoromethyl)phenylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

- Benzenemethanamine, 2-fluoro-N-methyl-4-(trifluoromethyl)-
- {[2-fluoro-4-(trifluoromethyl)phenyl]methyl}(methy l)amine
- {2-fluoro-4-(trifluoromethyl)phenylmethyl}(methyl)amine
- 2-Fluoro-N-methyl-4-(trifluoromethyl)benzenemethanamine
- 1-(2-Fluoro-4-(trifluoromethyl)phenyl)-N-methylmethanamine
- ((2-fluoro-4-(trifluoromethyl)phenyl)methyl)(methyl)amine
- 1-[2-fluoro-4-(trifluoromethyl)phenyl]-N-methylmethanamine
- IHUVWXLABNVSQN-UHFFFAOYSA-N
- 997-507-0
- DTXCID101635726
- 145943-01-7
- SCHEMBL9120134
- {[2-fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine
- A1-42437
- EN300-1929643
- DTXSID101204305
- Inchi： 1S/C9H9F4N/c1-14-5-6-2-3-7(4-8(6)10)9(11,12)13/h2-4,14H,5H2,1H3
- InChI Key： IHUVWXLABNVSQN-UHFFFAOYSA-N
- SMILES： C1(CNC)=CC=C(C(F)(F)F)C=C1F

Computed Properties

Exact Mass: 207.06711194Da
Monoisotopic Mass: 207.06711194Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 12Å²

{2-fluoro-4-(trifluoromethyl)phenylmethyl}(methyl)amine Pricemore >>

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Enamine	EN300-1929643-0.05g	{[2-fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine	145943-01-7	95%	0.05g	$168.0	2023-09-17
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